Cas no 1691057-24-5 (3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid)

• Product Name: 3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• CAS No: 1691057-24-5
• MF: C₂₂H₁₅Cl₂NO₄
• MW: 428.264804124832
• CID: 5765745
• PubChem ID: 107048403
• Update Time: 2025-06-08

3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650453
• 1691057-24-5
• 3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3,6-dichlorobenzoic acid

• Inchi： 1S/C22H15Cl2NO4/c23-17-9-10-18(24)20(19(17)21(26)27)25-22(28)29-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,25,28)(H,26,27)
• InChI Key： YQPZLOKIDYWDEF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 427.0378133g/mol
• Monoisotopic Mass: 427.0378133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid

Comprehensive Overview of 3,6-Dichloro-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)benzoic Acid (CAS No. 1691057-24-5)

3,6-Dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS No. 1691057-24-5) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in the production of peptides and small molecules. Its unique structure, featuring both dichloro-substituted benzoic acid and Fmoc-protecting groups, makes it invaluable for applications in drug discovery and bioconjugation.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality Fmoc-amino acid derivatives. Researchers frequently search for terms like "Fmoc-protected building blocks", "peptide coupling reagents", and "CAS 1691057-24-5 applications" to explore its role in modern biomedical chemistry. This compound is particularly noted for its stability and reactivity, which are essential for solid-phase peptide synthesis (SPPS).

One of the key advantages of 3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid is its compatibility with automated peptide synthesizers, a topic frequently discussed in life science forums. Its Fmoc group can be selectively removed under mild conditions, making it ideal for constructing complex peptide sequences. Additionally, the presence of chloro substituents enhances its utility in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

Recent advancements in cancer research and targeted drug delivery have further highlighted the importance of Fmoc-protected compounds. Scientists often inquire about "CAS 1691057-24-5 solubility" or "3,6-dichloro-Fmoc-benzoic acid synthesis" to optimize experimental protocols. This compound’s high purity and consistent performance make it a preferred choice for high-throughput screening (HTS) and combinatorial chemistry.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for peptide synthesis. However, 3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid remains a staple due to its efficiency and reproducibility. Its role in antibody-drug conjugates (ADCs) and biomarker development is another area of significant interest, aligning with current trends in personalized medicine.

For those seeking technical data on this compound, common queries include "CAS 1691057-24-5 NMR spectrum" and "Fmoc-dichlorobenzoic acid storage conditions". Proper handling and storage are crucial to maintain its chemical integrity, as the Fmoc group is sensitive to acidic conditions and prolonged exposure to light.

In summary, 3,6-dichloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid (CAS No. 1691057-24-5) is a versatile and indispensable tool in modern chemical research. Its applications span from peptide engineering to drug development, addressing critical challenges in biotechnology and therapeutic innovation. As the scientific community continues to explore its potential, this compound will undoubtedly remain at the forefront of cutting-edge research.